Cas no 956700-16-6 (ISOQUINOLINE, 7-BROMO-1-CHLORO-4-FLUORO-)

• Product Name: ISOQUINOLINE, 7-BROMO-1-CHLORO-4-FLUORO-
• CAS No: 956700-16-6
• MF: C₉H₄BrClFN
• MW: 260.490163803101
• CID: 1985931
• PubChem ID: 76851604
• Update Time: 2025-04-21

ISOQUINOLINE, 7-BROMO-1-CHLORO-4-FLUORO- Chemical and Physical Properties

Names and Identifiers

• ISOQUINOLINE, 7-BROMO-1-CHLORO-4-FLUORO-
• AKOS025395112
• 956700-16-6
• 7-Bromo-1-chloro-4-fluoroisoquinoline
• DTXSID901286353

• Inchi： 1S/C9H4BrClFN/c10-5-1-2-6-7(3-5)9(11)13-4-8(6)12/h1-4H
• InChI Key： WGKCGLPGSTWFRH-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CN=C(C=2C=1)Cl)F

Computed Properties

• Exact Mass: 258.91997Da
• Monoisotopic Mass: 258.91997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų